Cas no 135906-00-2 (1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 135906-00-2
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 841245
• PubChem ID: 2729105
• Update Time: 2025-11-02

1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-cyclohexyl-4-oxoquinoline-3-carboxylic acid
• CS-0337613
• SCHEMBL2679599
• SB71411
• DB-042324
• MS-21974
• Maybridge1_006860
• Oprea1_645574
• CHEMBL1310983
• HMS560P18
• SMR000456747
• 1-CYCLOHEXYL-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLICACID
• DTXSID20369565
• 135906-00-2
• HMS2794B09
• MLS000850730

• Inchi： 1S/C16H17NO3/c18-15-12-8-4-5-9-14(12)17(10-13(15)16(19)20)11-6-2-1-3-7-11/h4-5,8-11H,1-3,6-7H2,(H,19,20)
• InChI Key： DTLUKEHVTWNAGE-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN(C2C=CC=CC=21)C1CCCCC1

Computed Properties

• Exact Mass: 271.12100
• Monoisotopic Mass: 271.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 237-238
• PSA: 59.30000
• LogP: 3.20490

1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS 135906-00-2): Properties, Applications, and Market Insights

1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS 135906-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quinoline derivative exhibits unique structural features, making it valuable for various applications, particularly in drug discovery and material science. Its molecular formula is C16H17NO3, with a molecular weight of 271.31 g/mol.

The compound belongs to the class of heterocyclic carboxylic acids, characterized by a quinoline core substituted with a cyclohexyl group and a carboxylic acid moiety. This structural arrangement contributes to its distinct chemical properties, including moderate solubility in organic solvents and potential for forming stable salts with bases. Researchers are particularly interested in its pharmacological potential, as similar structures have shown bioactive properties in various therapeutic areas.

Recent studies have explored the synthetic applications of 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as a building block for more complex molecules. Its versatile structure allows for various chemical modifications, making it valuable in medicinal chemistry. The compound's quinoline scaffold is particularly noteworthy, as this structural motif appears in numerous FDA-approved drugs, suggesting potential for developing new therapeutic agents.

In the pharmaceutical industry, there's growing interest in quinoline-based compounds like 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid due to their diverse biological activities. Current research focuses on their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The global market for specialty quinoline derivatives is projected to grow significantly, driven by increasing demand for novel drug candidates and advanced materials.

The synthesis of 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization is performed using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Proper handling requires standard laboratory safety precautions, though it doesn't fall under hazardous material classifications.

From a commercial perspective, CAS 135906-00-2 is available from specialty chemical suppliers, typically in research quantities. Pricing varies based on purity levels and order volume, with current market trends showing stable demand from academic and industrial research laboratories. The compound's chemical stability and storage requirements are comparable to similar organic acids, requiring protection from moisture and extreme temperatures.

Environmental and regulatory aspects of 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid are currently under assessment, as with many novel chemical entities. While not currently classified as hazardous, proper disposal methods should be followed according to local regulations. Researchers are encouraged to consult safety data sheets and conduct proper risk assessments before handling.

Future research directions for this compound include exploring its potential in catalysis applications, material science, and as a precursor for fluorescent probes. The unique electronic properties of the quinoline system combined with the carboxylic acid functionality offer numerous possibilities for molecular design and innovation.

For researchers working with 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, it's important to note that while the compound shows promise in various applications, thorough characterization and testing are essential for each specific use case. The scientific community continues to investigate its properties and potential, with new findings regularly published in peer-reviewed journals.

In conclusion, 1-Cyclohexyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS 135906-00-2) represents an interesting and versatile chemical entity with growing importance in pharmaceutical and chemical research. Its unique structural features and potential applications make it a compound worth watching in the coming years as research progresses and new uses are discovered.